Cas no 253324-91-3 (1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one)

• Product Name: 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one
• CAS No: 253324-91-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD13181212
• CID: 832625
• PubChem ID: 21072565
• Update Time: 2025-06-13

1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one
• 2H-3-Benzazepin-2-one, 1-amino-1,3,4,5-tetrahydro-3-methyl-
• 5-amino-3-methyl-2,5-dihydro-1H-3-benzazepin-4-one
• (RS)-1-amino-3-methyl-1,3,4,5-tetrahydro-benzo[d]azepin-2-one
• 1-amino-3-methyl-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
• 1-amino-3-methyl-1,3,4,5-tetrahydrobenz[d]azepin-2-one
• 1-amino-3-methyl-1H,4H,5H-benzo-[d]azaperhydroepin-2-one
• 2H-3-Benzazepin-2-one,1-amino-1,3,4,5-tetrahydro-3-methyl
• QC-5037
• 1-amino-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one
• BCP14437
• AKOS015924538
• DTXSID10610513
• RETLCOJLSHBJEZ-UHFFFAOYSA-N
• CS-B0341
• 2H-3-Benzazepin-2-one,1-amino-1,3,4,5-tetrahydro-3-methyl-
• AS-42019
• SCHEMBL4122057
• DB-345669
• 253324-91-3
• EN300-6759626
• MFCD13181212
• 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one

• MDL： MFCD13181212
• Inchi： 1S/C11H14N2O/c1-13-7-6-8-4-2-3-5-9(8)10(12)11(13)14/h2-5,10H,6-7,12H2,1H3
• InChI Key： RETLCOJLSHBJEZ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2CCN1C)N

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33000
• LogP: 1.33910

1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C(BD258660)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one

Introduction to 1-Amino-3-Methyl-4,5-Dihydro-1H-Benzodazepin-2(3H)-One (CAS No. 253324-91-3)

1-Amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one, also known by its CAS number 253324-91-3, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders.

The chemical structure of 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one is characterized by a benzodiazepine core with specific functional groups that contribute to its unique pharmacological properties. The presence of the amino group and the methyl substitution at the 3-position are crucial for its biological activity. These structural features have been shown to influence receptor binding affinity and selectivity, making this compound a promising candidate for drug development.

Recent studies have focused on the potential of 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one as a modulator of GABAergic neurotransmission. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that enhance GABAergic signaling are often used to treat conditions such as anxiety, insomnia, and epilepsy. Research has demonstrated that 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one exhibits potent GABAA receptor agonist activity, which could make it a valuable tool in the development of novel anxiolytic and anticonvulsant agents.

In addition to its potential as a GABAA receptor modulator, 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one has also been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons, and compounds that can protect against neuronal damage are of great interest. Studies have shown that 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one can reduce oxidative stress and inhibit apoptosis in neuronal cells, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one have also been studied extensively. Its bioavailability, distribution, metabolism, and excretion are critical factors that determine its therapeutic efficacy and safety. Preclinical studies have indicated that this compound has favorable pharmacokinetic profiles, with good oral bioavailability and a suitable half-life for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one in various therapeutic indications. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential.

In conclusion, 1-amino-3-methyl-4,5-dihydro-1H-benzodazepin-2(3H)-one (CAS No. 253324-91-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurological and psychiatric disorders. Continued research into this compound is expected to yield important insights into its mechanisms of action and therapeutic potential.